N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-N2-cyclopropyloxalamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-N'-cyclopropyloxamide
• InChI: InChI=1S/C24H27FN4O4/c25-18-3-1-2-4-19(18)28-9-11-29(12-10-28)20(14-26-23(30)24(31)27-17-6-7-17)16-5-8-21-22(13-16)33-15-32-21/h1-5,8,13,17,20H,6-7,9-12,14-15H2,(H,26,30)(H,27,31)
• InChI Key: PCDODIQVWFHNCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C(=O)NCC(C2=CC3=C(C=C2)OCO3)N4CCN(CC4)C5=CC=CC=C5F
• Molecular Formula: C24H27FN4O4
• Molecular Weight: 454.5 g/mol

Description

N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-N2-cyclopropyloxalamide is a useful research compound. Its molecular formula is C24H27FN4O4 and its molecular weight is 454.502. The purity is usually 95%.
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Scientific Research Applications

Novel Sigma Receptor Ligands and Cognitive Dysfunction

Studies on compounds with piperazine and fluorophenyl groups have shown potential in addressing cognitive dysfunction. For example, NE-100 and related sigma receptor ligands have demonstrated efficacy in reversing cognitive impairments induced by phencyclidine in animal models, highlighting their potential therapeutic applications in cognitive disorders (Ogawa et al., 1994).

Alpha 1A/D-Adrenergic Receptor Blocking Properties

Compounds like LASSBio-772, featuring benzo[d][1,3]dioxol and piperazine moieties, have been identified as potent and selective alpha 1A/1D adrenoceptor antagonists. Such properties suggest applications in vascular disorders and the modulation of blood pressure, showcasing the diverse potential of structurally related compounds in therapeutic interventions (Romeiro et al., 2011).

PET Tracers for Serotonin 5-HT1A Receptors

Fluorinated derivatives of piperazine-based compounds, such as those explored for PET imaging of serotonin 5-HT1A receptors, indicate the utility of such structures in neuroimaging and the study of neuropsychiatric disorders. The development of PET tracers enables the non-invasive exploration of receptor dynamics and contributes to our understanding of various brain functions and diseases (García et al., 2014).

Antimicrobial Quinolone Derivatives

Research into quinolone derivatives, including those with fluorine and piperazine substitutions, underscores the antimicrobial potential of such compounds. These studies provide a foundation for the development of new antibacterial agents with improved efficacy and reduced resistance profiles (Ziegler et al., 1990).